Cas no 1946814-00-1 (1-(difluoromethyl)-5-iodo-1H-pyrazole)

• Product Name: 1-(difluoromethyl)-5-iodo-1H-pyrazole
• CAS No: 1946814-00-1
• MF: C₄H₃F₂IN₂
• MW: 243.981299638748
• MDL: MFCD30377930
• CID: 5192408
• PubChem ID: 125725753
• Update Time: 2026-03-05

1-(difluoromethyl)-5-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-5-iodo-1H-pyrazole
• 1H-Pyrazole, 1-(difluoromethyl)-5-iodo-
• PS-20856
• 1946814-00-1
• AT15791
• UQYCAMATCGWZCQ-UHFFFAOYSA-N
• 1-(difluoromethyl)-5-iodopyrazole
• DB-373137
• AKOS032959016
• EN300-1719338
• STL587424
• MFCD30377930
• SCHEMBL24574570
• 1-(difluoromethyl)-5-iodo-pyrazole
• SY324325

• MDL： MFCD30377930
• Inchi： 1S/C4H3F2IN2/c5-4(6)9-3(7)1-2-8-9/h1-2,4H
• InChI Key： UQYCAMATCGWZCQ-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C(I)=CC=N1

Computed Properties

• Exact Mass: 243.93090g/mol
• Monoisotopic Mass: 243.93090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(difluoromethyl)-5-iodo-1H-pyrazole

1-(Difluoromethyl)-5-iodo-1H-pyrazole (CAS No. 1946814-00-1): A Comprehensive Overview

1-(Difluoromethyl)-5-iodo-1H-pyrazole, a heterocyclic compound with the CAS registry number 1946814-00-1, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyrazole ring substituted with a difluoromethyl group at position 1 and an iodine atom at position 5, exhibits unique chemical properties that make it a valuable tool in various research and industrial applications.

The synthesis of 1-(difluoromethyl)-5-iodo-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, ensuring higher yields and improved purity. The introduction of the difluoromethyl group and the iodine substituent is achieved through precise substitution reactions, which are critical for maintaining the compound's stability and reactivity.

One of the most promising applications of 1-(difluoromethyl)-5-iodo-1H-pyrazole lies in its potential as a precursor for drug development. The pyrazole scaffold is well-known for its ability to modulate various biological targets, including kinases, ion channels, and receptors. The presence of the difluoromethyl group enhances the compound's lipophilicity, while the iodine substituent introduces electronic effects that can be fine-tuned to achieve desired pharmacokinetic profiles. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several disease-related enzymes, making them strong candidates for therapeutic interventions.

In addition to its pharmacological applications, 1-(difluoromethyl)-5-iodo-1H-pyrazole has found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. For instance, researchers have reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction efficiency and selectivity. Furthermore, its application in electrochemical sensors for detecting environmental pollutants has been explored, leveraging its unique electronic properties.

The agricultural sector has also benefited from the properties of 1-(difluoromethyl)-5-iodo-1H-pyrazole. Studies have shown that this compound can serve as a lead molecule for developing new pesticides and fungicides. Its ability to inhibit key enzymes involved in plant pathogen metabolism makes it a potential candidate for protecting crops against diseases. Recent field trials have demonstrated promising results, with reduced crop damage observed when treated with derivatives of this compound.

From an environmental standpoint, understanding the fate and transport of 1-(difluoromethyl)-5-iodo-1H-pyrazole in natural systems is crucial. Research into its biodegradation pathways has revealed that under aerobic conditions, the compound undergoes rapid transformation into less toxic metabolites. This finding is significant for assessing its environmental impact and ensuring sustainable use in various applications.

In conclusion, 1-(difluoromethyl)-5-iodo-1H-pyrazole (CAS No. 1946814-00-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable asset in modern scientific research. As ongoing investigations continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow further.